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Compound of Interest

Compound Name: 2-Bromo-4'-hydroxyacetophenone

Cat. No.: B064651

An In-depth Technical Guide to the Safety and Handling of 2-Bromo-4'-
hydroxyacetophenone

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Bromo-4'-
hydroxyacetophenone (CAS No. 2491-38-5), a key intermediate in pharmaceutical synthesis
and a potent protein tyrosine phosphatase (PTP) inhibitor. Adherence to strict safety protocols
is crucial due to its hazardous properties.

Chemical Identification and Physical Properties

2-Bromo-4'-hydroxyacetophenone, also known as p-hydroxyphenacyl bromide, is a pale
beige solid.[1] It is hygroscopic and a lachrymator, necessitating careful handling in a controlled
environment.[1]
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Property Value Citations
Molecular Formula CsH7BrO:z [1]
Molecular Weight 215.04 g/mol [1]
CAS Number 2491-38-5 [1]
Appearance Pale beige solid [1]
Melting Point 123-126 °C [1]
Boiling Point 338.7 £ 17.0 °C (Predicted) [1]
Density 1.622 + 0.06 g/cm?3 [1]
Solubility Slightly soluble in chloroform 0]
and methanol.[1]
4-(Bromoacetyl)phenol, p-
Synonyms Hydroxyphenacyl bromide, [1]

PTP Inhibitor |

Hazard Identification and GHS Classification

2-Bromo-4'-hydroxyacetophenone is classified as a hazardous substance. It is harmful if

swallowed, causes severe skin burns and eye damage, and may be corrosive to metals.[2]

Hazard Class Category Hazard Statement Citations
o H302: Harmful if
Acute Toxicity, Oral
swallowed
. H314: Causes severe
Skin )
skin burns and eye [2]

Corrosion/Irritation

damage
Serious Eye 1 H318: Causes serious
Damage/Eye Irritation eye damage
) H290: May be
Corrosive to Metals 1 [2]

corrosive to metals
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Signal Word: Danger
Hazard Pictograms:

e GHSO05: Corrosion[4]

e GHSO07: Exclamation Mark

Toxicological Data

While a specific oral LD50 value for 2-Bromo-4'-hydroxyacetophenone is not readily

available in published literature, its GHS classification as Acute Toxicity Category 4 (Oral)

indicates significant hazard upon ingestion. For the related compound, 4'-
Hydroxyacetophenone, the acute oral LD50 in rats is reported as 2240 mg/kg.[5]

Toxicity Endpoint Species Value Citations
LC50 (Inhalation) Rat 190 mg/m3/4hr
Erythema and edema
progressing to
subcutaneous
o ) hemorrhage, eschar,
Dermal Toxicity Rabbit [6]

scabbing, necrosis,
and exfoliation were
observed in a 21-day

dermal study.

Oral Toxicity (LD50)

No data available [1][7]

First Aid Measures

Immediate medical attention is required for all routes of exposure.[6]
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Exposure Route

First Aid Protocol

Citations

Inhalation

Remove the victim to fresh air.
If breathing is difficult, give
oxygen. If not breathing, give
artificial respiration. Seek
immediate medical attention.
Do not use mouth-to-mouth

resuscitation.

[6]7]

Skin Contact

Immediately flush skin with
plenty of water for at least 15
minutes while removing
contaminated clothing and
shoes. Seek immediate

medical attention.

[6]7]

Eye Contact

Immediately rinse with pure
water for at least 15 minutes,
holding the eyelids open.
Remove contact lenses if
present and easy to do.
Continue rinsing. Seek

immediate medical attention.

[2]7]

Ingestion

Rinse mouth with water. Do
NOT induce vomiting. Never
give anything by mouth to an
unconscious person. Call a
physician or Poison Control

Center immediately.

[2]7]

Firefighting and Accidental Release Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[7]

Firefighting Procedures: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[7]
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Accidental Release:

e Personal Precautions: Avoid dust formation and contact with skin and eyes.[7] Use personal
protective equipment, including chemical-impermeable gloves.[7] Ensure adequate
ventilation and remove all sources of ignition.[7] Evacuate personnel to a safe area.[7]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so.[7] Do not let
the chemical enter drains.[7]

» Containment and Cleanup: Collect and arrange for disposal.[7] Keep in suitable, closed
containers.[7] Use spark-proof tools and explosion-proof equipment.[7]

Handling and Storage

Handling: Handle in a well-ventilated place, preferably a chemical fume hood.[6] Wear suitable
protective clothing.[7] Avoid contact with skin and eyes and the formation of dust and aerosols.
[7] Use non-sparking tools.[7]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[6] This
material is hygroscopic and should be stored under an inert atmosphere.[1] Keep away from
incompatible materials such as strong oxidizing agents.[6]

Personal Protective Equipment (PPE)

The following diagram outlines the recommended PPE for handling 2-Bromo-4'-
hydroxyacetophenone.
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Personal Protective Equipment (PPE) for Handling 2-Bromo-4'-hydroxyacetophenone

Respiratory Protection

Start: Assess Task and Potential for Exposure

Is there a risk of inhaling dust or aerosols?

No

~

Use a full-face respirator with appropriate cartridges. Work in a well-ventilated area or fume hood.

Eye and Face Protection

Wear tightly fitting safety goggles with side-shields.

Consider a face shield for splash hazards.

Skin and Body Protection

Handle with chemical-impermeable gloves (e.g., nitrile). Inspect prior to use.

Wear a flame-retardant lab coat or impervious clothing.

Wear closed-toe shoes.

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment Workflow.
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Accidental Spill Response Workflow

The following diagram provides a logical workflow for responding to an accidental spill of 2-
Bromo-4'-hydroxyacetophenone.
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Accidental Spill Response Workflow

Spill Detected

Evacuate immediate area and alert others.

'

Don appropriate PPE (see PPE workflow).

l

Ensure adequate ventilation. Remove ignition sources.

l

Contain the spill using inert absorbent material.

Carefully collect spilled material using spark-proof tools.

Place in a suitable, closed container for disposal.

Decontaminate the spill area.

Report the incident according to institutional protocols.

Click to download full resolution via product page

Caption: Logical workflow for handling an accidental spill.
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Experimental Protocol: Laboratory-Scale Synthesis

The following protocol is adapted for the safe laboratory-scale synthesis of a-
bromoacetophenone derivatives and should be performed with strict adherence to all safety
precautions.

Objective: To synthesize an a-bromoacetophenone derivative via bromination of the
corresponding acetophenone.

Materials:

¢ Acetophenone derivative (e.g., 4'-hydroxyacetophenone)
e Brominating agent (e.g., Pyridinium hydrobromide perbromide)
e Solvent (e.g., Acetic acid)

o Ethyl acetate

e Saturated sodium carbonate solution

e Saturated saline solution

e Anhydrous sodium sulfate

e Petroleum ether

Equipment:

e Round-bottom flask

» Reflux condenser

e Magnetic stirrer and stir bar

e Heating mantle

o Separatory funnel
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» Beakers

 Filter funnel and filter paper
e Rotary evaporator
Procedure:

e Reaction Setup: In a chemical fume hood, combine the acetophenone derivative (1.0 eq),
pyridinium hydrobromide perbromide (1.1 eq), and acetic acid in a round-bottom flask
equipped with a reflux condenser and magnetic stirrer.[8]

o Reaction: Heat the reaction mixture with stirring.[8] The reaction temperature and time will
depend on the specific substrate and should be determined by monitoring the reaction
progress (e.g., by TLC).[8]

o Workup:

o

Once the reaction is complete, allow the mixture to cool to room temperature.

[e]

Carefully pour the reaction mixture into an ice-water bath.[8]

o

Extract the aqueous mixture with ethyl acetate.[8]

[¢]

Wash the combined organic layers sequentially with saturated sodium carbonate solution
and saturated saline solution.[8] Caution: Gas evolution (CO2) may occur during the
carbonate wash. Vent the separatory funnel frequently.

e Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate the solvent under reduced pressure using a rotary evaporator.[8]

 Purification: Purify the crude product by recrystallization from an appropriate solvent system
(e.g., petroleum ether).[8]

Safety Precautions for this Protocol:

 All operations must be performed in a well-ventilated chemical fume hood.
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o Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

e Pyridinium hydrobromide perbromide is corrosive and a lachrymator. Avoid inhalation and
contact with skin and eyes.

e Acetic acid is corrosive. Handle with care.

e The product, an a-bromoacetophenone, is expected to be a lachrymator and skin irritant.
Avoid exposure.

» Dispose of all chemical waste according to institutional and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. echemi.com [echemi.com]

e 2. 2-Bromo-2'-hydroxyacetophenone synthesis - chemicalbook [chemicalbook.com]

e 3. 2491-38-5 Cas No. | 4-Hydroxyphenacyl bromide | Apollo [store.apolloscientific.co.uk]
e 4. 2491-38-5|2-Bromo-1-(4-hydroxyphenyl)ethanone|BLD Pharm [bldpharm.com]

» 5. cir-safety.org [cir-safety.org]

e 6. 2-Bromo-4-hydroxyacetophenone - Hazardous Agents | Haz-Map [haz-map.com]

e 7. chemicalbook.com [chemicalbook.com]

» 8. Application of a-bromination reaction on acetophenone derivatives in experimental

teaching: a chemical innovation experiment engaging junior undergraduates - PMC
[pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [2-Bromo-4'-hydroxyacetophenone safety and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b064651#2-bromo-4-hydroxyacetophenone-safety-
and-handling-precautions]

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b064651?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/2-bromo-4-hydroxyacetophenone-pd180727128461.html
https://www.chemicalbook.com/synthesis/2-bromo-2-hydroxyacetophenone.htm
https://store.apolloscientific.co.uk/product/4-hydroxyphenacyl-bromide
https://www.bldpharm.com/products/2491-38-5.html
https://www.cir-safety.org/sites/default/files/FR_Hydroxyacetophenone_092022.pdf
https://haz-map.com/Agents/9435
https://www.chemicalbook.com/msds/2-bromo-4-hydroxyacetophenone.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10882791/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10882791/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10882791/
https://www.benchchem.com/product/b064651#2-bromo-4-hydroxyacetophenone-safety-and-handling-precautions
https://www.benchchem.com/product/b064651#2-bromo-4-hydroxyacetophenone-safety-and-handling-precautions
https://www.benchchem.com/product/b064651#2-bromo-4-hydroxyacetophenone-safety-and-handling-precautions
https://www.benchchem.com/product/b064651#2-bromo-4-hydroxyacetophenone-safety-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b064651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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